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Compound of Interest

Compound Name: Diethyl bipy55'DC

Cat. No.: B1670527 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Diethyl [2,2'-Bipyridine]-5,5'-

dicarboxylate, a versatile heterocyclic compound with significant applications in coordination

chemistry, materials science, and catalysis. This document details its chemical identity,

properties, synthesis, and key applications, with a focus on experimental protocols and data

relevant to research and development.

Chemical Identity and Properties
The compound commonly known as Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is systematically

named ethyl 6-(5-ethoxycarbonylpyridin-2-yl)pyridine-3-carboxylate according to IUPAC

nomenclature.[1][2] It is a white to off-white crystalline solid.[3]

Table 1: Chemical Identifiers and Properties
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Property Value Source(s)

IUPAC Name

ethyl 6-(5-

ethoxycarbonylpyridin-2-

yl)pyridine-3-carboxylate

[1][2]

Synonyms

[2,2'-Bipyridine]-5,5'-

dicarboxylic acid diethyl ester,

5,5'-Bis(ethoxycarbonyl)-2,2'-

bipyridine

[3][4]

CAS Number 1762-46-5 [1][3][4]

Molecular Formula C₁₆H₁₆N₂O₄ [1][3]

Molecular Weight 300.31 g/mol [1][3]

Appearance
White to off-white

crystal/powder
[3]

Melting Point 145-147 °C [5]

Purity ≥ 98% (GC) [3]

Synthesis and Purification
The synthesis of Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is typically achieved in a two-step

process starting from 5,5'-dimethyl-2,2'-bipyridine. The first step involves the oxidation of the

methyl groups to carboxylic acids, followed by Fischer esterification to yield the desired diethyl

ester.

Step 1: Oxidation of 5,5'-dimethyl-2,2'-bipyridine to 2,2'-Bipyridine-5,5'-dicarboxylic acid

This oxidation is a common procedure for converting methyl groups on aromatic rings to

carboxylic acids.[3][6]

Reagents and Materials: 5,5'-dimethyl-2,2'-bipyridine, potassium permanganate (KMnO₄) or

other suitable oxidizing agent, sulfuric acid (H₂SO₄), sodium bisulfite, deionized water, round-

bottom flask, reflux condenser, heating mantle, filtration apparatus.
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Procedure:

To a solution of 5,5'-dimethyl-2,2'-bipyridine in aqueous sulfuric acid, slowly add a solution

of potassium permanganate.

Heat the mixture to reflux for several hours until the purple color of the permanganate

disappears.

Cool the reaction mixture to room temperature and quench any excess oxidant by the

addition of sodium bisulfite.

The resulting precipitate of 2,2'-Bipyridine-5,5'-dicarboxylic acid is collected by filtration,

washed with cold water, and dried.

Step 2: Fischer Esterification to Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate

This is a classic acid-catalyzed esterification.[7][8][9]

Reagents and Materials: 2,2'-Bipyridine-5,5'-dicarboxylic acid, absolute ethanol (excess),

concentrated sulfuric acid (catalytic amount), round-bottom flask, reflux condenser, heating

mantle, Dean-Stark trap (optional), sodium bicarbonate solution, brine, anhydrous

magnesium sulfate, rotary evaporator.

Procedure:

Suspend 2,2'-Bipyridine-5,5'-dicarboxylic acid in a large excess of absolute ethanol in a

round-bottom flask.

Carefully add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the mixture to reflux for an extended period (typically 12-24 hours) to drive the

reaction to completion. The removal of water, for instance by using a Dean-Stark trap, can

improve the yield.

After cooling to room temperature, neutralize the excess acid with a saturated solution of

sodium bicarbonate.

Extract the aqueous layer with a suitable organic solvent such as ethyl acetate.
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Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

concentrate under reduced pressure using a rotary evaporator to obtain the crude product.

The crude Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate can be purified by recrystallization or

column chromatography.[2][5]

Recrystallization:

Dissolve the crude product in a minimal amount of a hot solvent, such as ethanol.

Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce

crystallization.

Collect the crystals by vacuum filtration, wash with a small amount of cold solvent, and dry

under vacuum.

Column Chromatography:

Prepare a silica gel column using a suitable eluent system, such as a mixture of hexane

and ethyl acetate.[10]

Dissolve the crude product in a minimal amount of the eluent and load it onto the column.

Elute the column with the chosen solvent system, collecting fractions.

Monitor the fractions by thin-layer chromatography (TLC) to identify those containing the

pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield the

purified Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate.

Table 2: Spectroscopic Data
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Technique Data

¹H NMR

Expected signals for aromatic protons of the

bipyridine core, a quartet for the methylene

protons, and a triplet for the methyl protons of

the ethyl groups.

¹³C NMR

Expected signals for the carbons of the

bipyridine rings, the carbonyl carbons of the

ester groups, and the carbons of the ethyl

groups.[11][12][13]

Applications in Research and Development
Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate is a valuable building block and ligand in various

fields of chemical research.

As a bidentate N-donor ligand, it readily forms stable complexes with a variety of transition

metals. These complexes are investigated for their catalytic activity in numerous organic

transformations.

Asymmetric Catalysis: Chiral complexes incorporating this bipyridine ligand can be employed

as catalysts in asymmetric synthesis, inducing enantioselectivity in the formation of chiral

products.[13][14][15]

Photoredox Catalysis: Ruthenium and Iridium complexes of bipyridine ligands are well-

known photocatalysts. The ester functionalities on this ligand can modulate the electronic

properties of the metal center, influencing the efficiency of photoredox cycles.

Metal-Organic Frameworks (MOFs): The dicarboxylate functionality allows this molecule to

act as a linker in the construction of MOFs. These porous materials have potential

applications in gas storage, separation, and heterogeneous catalysis.[16][17][18]

Luminescent Materials: Metal complexes of Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate can

exhibit interesting photoluminescent properties, making them suitable for applications in

sensors, imaging, and organic light-emitting diodes (OLEDs).[9][19][20]
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Visualized Workflows and Pathways
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Synthesis of Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate

5,5'-dimethyl-2,2'-bipyridine Oxidation
(e.g., KMnO4, H2SO4) 2,2'-Bipyridine-5,5'-dicarboxylic acid Fischer Esterification

(Ethanol, H2SO4 cat.) Crude Product Purification
(Recrystallization or Column Chromatography) Pure Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate

Photocatalytic Hydrogen Evolution

Formation of Ru-complex with Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate ligand

Photosensitizer (Ru-complex) absorbs visible light

Excited State [Ru-complex]*

Electron transfer to a catalyst

Reduced Catalyst

Proton reduction to H2

Sacrificial electron donor regenerates the photosensitizer

Regeneration
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Metal-Organic Framework (MOF) Synthesis

Diethyl [2,2'-Bipyridine]-5,5'-dicarboxylate (Linker Precursor) Hydrolysis 2,2'-Bipyridine-5,5'-dicarboxylic acid (Linker)

Solvothermal Synthesis

Metal Salt (Node)

MOF Crystal Solvent Exchange and Activation Porous MOF Material

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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